Cas no 2228184-06-1 (methyl 2-chloro-4-(prop-2-enoyl)benzoate)

• Product Name: methyl 2-chloro-4-(prop-2-enoyl)benzoate
• CAS No: 2228184-06-1
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 6423175
• PubChem ID: 165693501
• Update Time: 2025-06-22

methyl 2-chloro-4-(prop-2-enoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(prop-2-enoyl)benzoate
• EN300-1995548
• 2228184-06-1

• Inchi： 1S/C11H9ClO3/c1-3-10(13)7-4-5-8(9(12)6-7)11(14)15-2/h3-6H,1H2,2H3
• InChI Key： AXVWYBDJMQNZDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C=C)=O)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 2-chloro-4-(prop-2-enoyl)benzoate

Methyl 2-chloro-4-(prop-2-enoyl)benzoate (CAS No. 2228184-06-1): A Comprehensive Overview

Methyl 2-chloro-4-(prop-2-enoyl)benzoate, identified by its CAS number 2228184-06-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a benzoate core with chloro and prop-2-enoyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The detailed structure of methyl 2-chloro-4-(prop-2-enoyl)benzoate includes a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a prop-2-enoyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of methyl 2-chloro-4-(prop-2-enoyl)benzoate make it particularly useful in the development of pharmaceuticals. The presence of both electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity, allowing for various functionalization strategies. This characteristic is highly advantageous in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired biological activities. Researchers have leveraged these properties to explore its role in the synthesis of novel compounds with potential applications in treating various diseases.

Recent studies have highlighted the importance of methyl 2-chloro-4-(prop-2-enoyl)benzoate in the development of bioactive molecules. For instance, its derivatives have been investigated for their anti-inflammatory and antimicrobial properties. The chloro substituent enhances electrophilicity, making it susceptible to nucleophilic attacks, which is beneficial for constructing complex molecular architectures. Meanwhile, the prop-2-enoyl group introduces unsaturation, enabling further chemical modifications such as hydrogenation or oxidation. These features collectively contribute to its utility as a building block in drug discovery.

In addition to its pharmaceutical applications, methyl 2-chloro-4-(prop-2-enoyl)benzoate has found utility in materials science. Its ability to undergo selective reactions allows chemists to tailor its properties for specific applications, such as in polymer synthesis or as a precursor for liquid crystals. The compound's stability under various conditions makes it a reliable choice for industrial processes where consistency is paramount. Furthermore, its role in catalytic systems has been explored, demonstrating its potential as a ligand or co-catalyst in organic transformations.

The synthesis of methyl 2-chloro-4-(prop-2-enoyl)benzoate involves multi-step reactions that highlight the ingenuity of modern synthetic chemistry. Typically, it begins with the chlorination of benzoic acid derivatives followed by esterification and subsequent acylation. These steps require careful optimization to ensure high yields and purity. Advanced techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability. The growing interest in green chemistry has also spurred research into more sustainable synthetic routes for this compound, reducing waste and minimizing environmental impact.

The biological activity of derivatives of methyl 2-chloro-4-(prop-2-enoyl)benzoate has been extensively studied in recent years. Researchers have synthesized various analogs to evaluate their efficacy against different targets, including enzymes and receptors involved in disease pathways. Some derivatives have shown promising results in preclinical trials, indicating their potential as lead compounds for further development. The structural flexibility offered by this scaffold allows for fine-tuning of biological activity, making it an attractive candidate for drug design.

The future prospects of methyl 2-chloro-4-(prop-2-enoyl)benzoate are vast and exciting. As computational methods improve, virtual screening techniques are being used to identify new derivatives with enhanced properties. Additionally, biocatalysis offers a promising avenue for sustainable production methods. Collaborative efforts between academia and industry are driving innovation, ensuring that this compound continues to play a pivotal role in advancing chemical research and pharmaceutical development.